Cas no 907988-46-9 (tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate)

• Product Name: tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate
• CAS No: 907988-46-9
• MF: C₈H₁₅N₅O₂
• MW: 213.237000703812
• CID: 5923707
• PubChem ID: 3240300
• Update Time: 2025-06-23

tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-amino-1H-1,2,4-triazol-5-yl)methyl]carbamate
• SMR000029648
• tert-Butyl ((5-amino-1H-1,2,4-triazol-3-yl)methyl)carbamate
• TERT-BUTYL N-[(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE
• IDI1_029012
• 907988-46-9
• tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate
• CHEMBL1550527
• MLS000094033
• HMS2173I15
• Z4107394889
• ChemDiv3_011454
• EN300-7472907
• HMS1505I14

• Inchi： 1S/C8H15N5O2/c1-8(2,3)15-7(14)10-4-5-11-6(9)13-12-5/h4H2,1-3H3,(H,10,14)(H3,9,11,12,13)
• InChI Key： FOPUHVVAVMYSFK-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(N)=NN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.12257474g/mol
• Monoisotopic Mass: 213.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate

tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate: A Comprehensive Overview

The compound with CAS No. 907988-46-9, known as tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate, is a significant chemical entity in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The tert-butyl group attached to the methylcarbamate moiety contributes to its stability and reactivity, making it a valuable precursor in the synthesis of advanced materials.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry and agrochemicals. The 1H-1,2,4-triazole ring in this compound is a key structural feature that enables its participation in hydrogen bonding and π-interactions, which are critical for its biological activity. Researchers have explored the use of this compound as a building block for developing novel antifungal agents and herbicides, leveraging its ability to inhibit specific enzymatic pathways in pathogens and weeds.

The synthesis of tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate involves a multi-step process that typically begins with the preparation of the triazole core. The introduction of the amino group at the 3-position of the triazole ring is a critical step that ensures the compound's reactivity. Subsequent functionalization with the tert-butyl methylcarbamate group is achieved through nucleophilic substitution or coupling reactions, depending on the desired product profile.

One of the most promising applications of this compound lies in its use as an intermediate in the production of advanced polymers. The combination of the triazole ring's aromaticity and the tert-butyl group's steric bulk makes it an ideal candidate for designing high-performance materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be incorporated into polyurethanes and epoxies to enhance their durability under harsh environmental conditions.

In terms of environmental impact, studies have shown that tert-butyl (3-amino-1H-1,2,4-triazol-5-yl)methylcarbamate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern for ecotoxicologists. Ongoing research is focused on optimizing its degradation pathways to minimize its ecological footprint while maintaining its industrial utility.

Looking ahead, the development of novel synthetic routes for this compound is expected to further expand its applications. Researchers are exploring catalytic methods that can improve reaction efficiency and reduce waste generation during its production. Additionally, efforts are underway to modify its structure to enhance its bioavailability and selectivity for specific targets in therapeutic applications.